molecular formula C5H6N2O3 B1167483 taeniaestatin CAS No. 105542-46-9

taeniaestatin

Cat. No.: B1167483
CAS No.: 105542-46-9
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Taeniaestatin is a serine proteinase inhibitor isolated from the larval stage of the cestode Taenia taeniaeformis. It plays a critical role in immune evasion by suppressing host defense mechanisms, including neutrophil aggregation, complement activation, and cytokine signaling . Structurally, it belongs to the cystatin superfamily of protease inhibitors, characterized by conserved motifs that enable binding to proteolytic enzymes .

Properties

CAS No.

105542-46-9

Molecular Formula

C5H6N2O3

Synonyms

taeniaestatin

Origin of Product

United States

Comparison with Similar Compounds

Key Functions :

  • Complement Pathway Inhibition : Taeniaestatin inhibits both classical and alternative complement pathways by targeting factor D and C3 esterase, thereby preventing opsonization and membrane attack complex (MAC) formation .
  • Cytokine Modulation: It suppresses interleukin-1 (IL-1)-induced thymocyte proliferation and endogenous IL-2 generation in lymphocytes, impairing adaptive immune responses .
  • Immune Cell Dysregulation : By blocking neutrophil aggregation and macrophage function, it disrupts innate immunity, facilitating parasite survival in host tissues .
Paramyosin (Taenia solium)
Property This compound Paramyosin
Source Taenia taeniaeformis larvae Taenia solium metacestode
Structure Cystatin-like protein α-helical coiled-coil protein
Mechanism Inhibits factor D, C3 esterase, IL-1/IL-2 Binds C1q to block classical complement
Immune Impact Broad-spectrum immune paralysis Specific inhibition of complement C1q
Pathogenicity Linked to neurocysticercosis inflammation Reduces opsonization efficiency
References

Research Findings :

  • Paramyosin’s C1q binding is less effective in chronic infections compared to this compound’s dual complement pathway suppression .
  • This compound’s IL-2 inhibition correlates with severe neurocysticercosis symptoms, whereas paramyosin primarily mitigates acute complement-mediated attacks .
Metacestode Factor (MF) (Taenia solium)
Property This compound Metacestode Factor (MF)
Source Taenia taeniaeformis larvae Taenia solium cyst fluid
Structure 16–20 kDa protein Protein-polysaccharide complex
Mechanism Protease inhibition, cytokine interference Antibody neutralization, IL-2/IFN-γ suppression
Immune Impact Targets neutrophils and lymphocytes Broad immunosuppression via Th1/Th2 imbalance
Pathogenicity Chronic inflammation Asymptomatic cyst persistence
References

Research Findings :

  • MF induces long-term immunosuppression, enabling cyst survival, whereas this compound triggers inflammation upon parasite death, exacerbating neurocysticercosis .
Echinococcus granulosus Immunomodulators
Property This compound E. granulosus Secretomes
Source Taenia taeniaeformis larvae E. granulosus hydatid fluid
Structure Cystatin-like protein Mixture of glycoproteins/exosomes
Mechanism Protease inhibition, complement blockade Induces CD4+ CD25+ Tregs, suppresses IFN-γ
Immune Impact Acute inflammation suppression Chronic immune tolerance
Pathogenicity Neuroinflammation Cancer risk modulation (controversial)
References

Research Findings :

  • E. granulosus secretomes promote regulatory T-cell expansion, contrasting with this compound’s direct protease inhibition .
  • This compound’s role in DNA damage via ROS is absent in E. granulosus, which may paradoxically reduce malignancy risk in some cases .
Filarial Serpins and Cystatins (Brugia malayi)
Property This compound Filarial Serpins
Source Taenia taeniaeformis larvae Brugia malayi excretory-secretory products
Structure Cystatin-like protein Serine protease inhibitors (serpins)
Mechanism Broad-spectrum protease inhibition Targeted inhibition of host clotting factors
Immune Impact Neutrophil/macrophage dysfunction Anti-coagulation, vascular permeability
Pathogenicity Neurocysticercosis Lymphatic edema, elephantiasis
References

Research Findings :

  • Filarial serpins exhibit narrower specificity compared to this compound’s dual role in protease and cytokine inhibition .

Contradictions :

  • E. granulosus compounds show both carcinogenic and protective effects, unlike this compound, which unambiguously promotes inflammation-driven pathologies .
  • This compound’s IL-2 suppression is absent in MF, which instead neutralizes antibodies .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.